Cas no 2228182-48-5 (2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine)

• Product Name: 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine
• CAS No: 2228182-48-5
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6396273
• PubChem ID: 165680849
• Update Time: 2025-06-25

2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine
• 2228182-48-5
• EN300-1919613

• Inchi： 1S/C9H13BrN2O/c1-6(4-11)8-3-7(10)5-12-9(8)13-2/h3,5-6H,4,11H2,1-2H3
• InChI Key： YLRLRAMUODJLCJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)CN)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 2228182-48-5 and Product Name: 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine

The compound identified by the CAS number 2228182-48-5 and the product name 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a pyridine core, which is a well-known scaffold in medicinal chemistry, modified with bromo and methoxy substituents, enhancing its pharmacological profile.

Recent studies have highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The presence of a bromo group at the 5-position and a methoxy group at the 2-position of the pyridine ring introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. This particular configuration has been shown to enhance binding affinity and selectivity, making it an attractive candidate for further investigation.

The amine functional group at the 3-position of the propyl chain provides a site for further chemical modification, allowing for the development of more complex derivatives with tailored biological activities. This feature is particularly valuable in medicinal chemistry, where structural modifications can significantly impact pharmacokinetic and pharmacodynamic properties. The compound's overall structure suggests potential applications in areas such as enzyme inhibition, receptor modulation, and anti-inflammatory therapy.

In the context of current research, compounds like 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine are being explored for their role in modulating signaling pathways associated with various diseases. The pyridine moiety is known to interact with a wide range of biological targets, including kinases, transcription factors, and ion channels. The bromo and methoxy substituents further refine these interactions by influencing electronic distributions and steric hindrance around the binding site.

One of the most promising areas of research involving this type of compound is in oncology. Pyridine-based inhibitors have shown significant promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The structural features of 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine make it a potential lead compound for developing novel anticancer agents. Preclinical studies have demonstrated that similar derivatives can disrupt critical signaling pathways involved in tumor growth and progression.

Another area where this compound shows promise is in neurodegenerative diseases. The ability of pyridine derivatives to interact with neuronal receptors and enzymes has been extensively studied. For instance, compounds with similar structural motifs have been investigated for their potential to modulate acetylcholinesterase activity, which is relevant in conditions such as Alzheimer's disease. The unique combination of substituents in 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine may offer improved efficacy and selectivity compared to existing treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo and methoxy groups onto the pyridine ring. These methods not only enhance efficiency but also minimize unwanted side products, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, 2-(5-bromo-2-methoxypyridin-3-yl)propan-1-amine represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.